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Compound of Interest

Compound Name: PF-4800567 hydrochloride

Cat. No.: B587125 Get Quote

PF-4800567 Hydrochloride Technical Support
Center
This technical support guide provides detailed information on the stability and storage of PF-
4800567 hydrochloride. It is intended for researchers, scientists, and drug development

professionals to ensure the proper handling and use of this compound in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid PF-4800567 hydrochloride?

A1: Solid PF-4800567 hydrochloride should be stored desiccated at room temperature or

frozen at -20°C for long-term storage.[1] Following reconstitution, it is recommended to aliquot

and freeze stock solutions at -20°C or -80°C.[2]

Q2: How should I prepare stock solutions of PF-4800567 hydrochloride?

A2: It is recommended to prepare stock solutions by dissolving PF-4800567 hydrochloride in

an organic solvent such as DMSO, DMF, or ethanol.[1][2] For instance, it is soluble up to 100

mM in DMSO. To aid dissolution, particularly at high concentrations in DMSO, warming the

solution to 50°C or using ultrasonication may be helpful.[2][3] Always use fresh, high-quality

solvents to avoid solubility issues.[3]

Q3: What is the stability of PF-4800567 hydrochloride in organic stock solutions?
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A3: Stock solutions of PF-4800567 hydrochloride in DMSO can be stored at -20°C for at least

one month and for up to one year at -80°C.[2] Some suppliers suggest that stock solutions are

stable for up to 6 months at -20°C. To prevent degradation from repeated freeze-thaw cycles, it

is best practice to aliquot the stock solution into single-use vials.[2]

Q4: Can I store PF-4800567 hydrochloride in aqueous solutions?

A4: It is strongly advised to prepare aqueous solutions of PF-4800567 hydrochloride fresh for

each experiment. The stability of the compound in aqueous buffers is limited, and storage for

more than one day is not recommended.[1] For experiments requiring an aqueous buffer, it is

best to first dissolve the compound in a minimal amount of an organic solvent like DMSO or

DMF and then dilute it with the desired aqueous buffer.[1]

Q5: I'm observing precipitation when diluting my DMSO stock solution into aqueous media.

What should I do?

A5: Precipitation upon dilution into aqueous media is a common issue due to the low aqueous

solubility of PF-4800567 hydrochloride. To mitigate this, ensure the final concentration of the

organic solvent (e.g., DMSO) in your working solution is kept as low as possible (typically

below 0.5%). You can also try pre-warming the aqueous medium to 37°C before adding the

compound stock solution and vortexing immediately to ensure rapid and uniform mixing.
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Issue Possible Cause Recommended Solution

Inconsistent or unexpected

experimental results.

Compound Degradation:

Improper storage or multiple

freeze-thaw cycles of stock

solutions can lead to

degradation. Aqueous

solutions are particularly

unstable.

Prepare fresh stock solutions

from solid compound. Aliquot

stock solutions to minimize

freeze-thaw cycles. Always

prepare aqueous working

solutions immediately before

use. For long-term

experiments, consider

replenishing the compound

with fresh media.[2]

Incorrect Concentration: Errors

in calculation or dilution can

lead to inaccurate final

concentrations.

Double-check all calculations

for preparing stock and

working solutions. Perform a

dose-response experiment to

confirm the optimal

concentration for your specific

experimental setup.

Difficulty dissolving the

compound.

Poor Solvent Quality: The

presence of water in

hygroscopic solvents like

DMSO can reduce solubility.

Use fresh, anhydrous grade

DMSO. Warming the solution

or sonication can aid in

dissolving the compound at

higher concentrations.[2][3]

Low Solubility in Aqueous

Buffers: The compound is

sparingly soluble in aqueous

solutions.

Prepare a high-concentration

stock solution in an

appropriate organic solvent

(e.g., DMSO) first. Then, dilute

the stock solution into the

aqueous buffer. Ensure the

final concentration of the

organic solvent is low and

compatible with your assay.

Precipitation in cell culture

media.

Exceeding Solubility Limit: The

concentration of the compound

in the final working solution

Reduce the final concentration

of the compound. Ensure the

final DMSO concentration is
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may be too high for its

solubility in the aqueous-based

cell culture medium.

low (e.g., <0.5%). Pre-warm

the media and mix vigorously

upon adding the stock solution.

Consider using a solubilizing

agent if compatible with your

experiment.

Data Presentation
Table 1: Solubility of PF-4800567 Hydrochloride

Solvent Solubility Reference

DMSO Soluble to 100 mM [4]

~10 mg/mL [1]

40 mg/mL (with sonication and

pH adjustment)
[5]

120 mg/mL (with warming or

ultrasonication)
[3]

Dimethylformamide (DMF) ~25 mg/mL [1]

Ethanol ~1 mg/mL [1]

Aqueous Buffers Sparingly soluble [1]

1:1 DMF:PBS (pH 7.2) ~0.5 mg/mL [1]

Table 2: Recommended Storage Conditions
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Form
Storage

Temperature
Duration Reference

Solid
Room Temperature

(desiccated)
Not specified [4]

-20°C ≥ 4 years [1]

-20°C 3 years [5]

4°C 2 years [5]

In Solvent (e.g.,

DMSO)
-20°C 1 month to 1 year [2][5]

-80°C 1 to 2 years [2][5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials: PF-4800567 hydrochloride (M.Wt: 396.27 g/mol ), anhydrous DMSO, sterile

microcentrifuge tubes.

Procedure: a. Weigh out 3.96 mg of PF-4800567 hydrochloride. b. Add 1 mL of anhydrous

DMSO to the solid. c. Vortex thoroughly to dissolve the compound. If necessary, warm the

solution briefly at 37-50°C or sonicate until the solid is completely dissolved. d. Aliquot the

stock solution into single-use, sterile microcentrifuge tubes. e. Store the aliquots at -20°C or

-80°C.

Protocol 2: Preparation of a 10 µM Working Solution in Cell Culture Medium

Materials: 10 mM PF-4800567 hydrochloride stock solution in DMSO, pre-warmed cell

culture medium.

Procedure: a. Thaw a single aliquot of the 10 mM stock solution. b. Dilute the stock solution

1:1000 into the pre-warmed cell culture medium. For example, add 1 µL of the 10 mM stock

solution to 999 µL of cell culture medium. c. Immediately vortex or pipette vigorously to
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ensure the compound is evenly dispersed and to minimize precipitation. d. Use the working

solution immediately in your experiment.

Visualizations
PF-480056T Signaling Pathway

PF-4800567
hydrochloride

Casein Kinase 1ε
(CK1ε)

Inhibits

PER/CRY
Proteins

Phosphorylates

Phosphorylation

Degradation

Circadian Rhythm
Regulation

Modulates

Click to download full resolution via product page

Caption: Mechanism of action of PF-4800567 hydrochloride.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing PF-4800567 hydrochloride stock solutions.
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Troubleshooting Precipitation Issues
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Caption: Logical steps for troubleshooting precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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